Cas no 68661-10-9 (benzyl-2,3,4,5,6-d5 alcohol)

Benzyl-2,3,4,5,6-d5 alcohol is a deuterated analog of benzyl alcohol, where five hydrogen atoms on the aromatic ring are replaced with deuterium (D). This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise structural analysis. The compound is particularly valuable in kinetic and mechanistic studies, where deuterium substitution minimizes interference from proton signals. Its high isotopic purity ensures reliable results in tracer experiments and metabolic research. Additionally, the stability of the C-D bonds makes it suitable for long-term studies. This deuterated alcohol is commonly employed in pharmaceutical, biochemical, and synthetic organic chemistry applications.

benzyl-2,3,4,5,6-d5 alcohol structure

Product Name:benzyl-2,3,4,5,6-d5 alcohol

CAS No:68661-10-9

MF:C₇H₈O

MW:113.168630599976

CID:971780

Update Time:2025-05-28

benzyl-2,3,4,5,6-d5 alcohol Chemical and Physical Properties

Names and Identifiers

- benzyl-2,3,4,5,6-d5 alcohol
- Inchi： 1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2/i1D,2D,3D,4D,5D
- InChI Key： WVDDGKGOMKODPV-RALIUCGRSA-N
- SMILES： OCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

Isotope Atom Count: 5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 55.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Density: 1.094 g/mL at 25 °C
Melting Point: -16--13 °C(lit.)
Boiling Point: 203-205 °C(lit.)
Flash Point: 213 °F
Refractive Index: n20/D 1.539(lit.)
PSA: 20.23000
LogP: 1.17890

benzyl-2,3,4,5,6-d5 alcohol Security Information

Hazardous Material transportation number：UN 3334
WGK Germany：1
Hazard Category Code： 20/22
Safety Instruction： 26
Hazardous Material Identification：

benzyl-2,3,4,5,6-d5 alcohol Pricemore >>

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